Cas no 87996-18-7 (1H-Tetrazole, 5-(methylthio)-1-(2-propenyl)-)

• Product Name: 1H-Tetrazole, 5-(methylthio)-1-(2-propenyl)-
• CAS No: 87996-18-7
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 649055
• PubChem ID: 13179366
• Update Time: 2025-04-19

1H-Tetrazole, 5-(methylthio)-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(methylthio)-1-(2-propenyl)-
• 5-methylsulfanyl-1-prop-2-enyltetrazole
• DTXSID80525049
• 87996-18-7
• SCHEMBL11335820
• 5-(Methylsulfanyl)-1-(prop-2-en-1-yl)-1H-tetrazole

• Inchi： 1S/C5H8N4S/c1-3-4-9-5(10-2)6-7-8-9/h3H,1,4H2,2H3
• InChI Key： QVXAHMJGCJTABQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=NN1CC=C

Computed Properties

• Exact Mass: 156.04696745g/mol
• Monoisotopic Mass: 156.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų